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Compound of Interest

Compound Name: Zirconium dinitrate oxide hydrate

Cat. No.: B087561 Get Quote

An In-depth Technical Guide to Zirconium Dinitrate Oxide Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Zirconium Dinitrate Oxide
Hydrate, a versatile chemical compound with significant applications in materials science and

catalysis. This document details its nomenclature, chemical and physical properties, and

provides experimental protocols for its use in the synthesis of advanced materials.

Synonyms and Alternative Names
Zirconium Dinitrate Oxide Hydrate is known by a variety of names in scientific literature and

commercial listings. Understanding these synonyms is crucial for effective literature searches

and material sourcing.

Zirconium(IV) dinitrate oxide hydrate[1][2][3]

Zirconyl nitrate hydrate[2][4][5][6]

Zirconium (IV) oxynitrate hydrate[2][4][5][6][7]

Zirconyl dinitrate[4]

Oxozirconium nitrate hydrate[4]
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Nitric acid oxozirconium[4]

Zirconium dinitrate oxide[4][7]

Zirconium, bis(nitrato-kO)oxo-, hydrate[2]

oxozirconium(2+);dinitrate;hydrate[2]

Zirconyl(IV) nitrate hydrate[8]

Zirconium dinitrate monoxide hydrate[8]

Chemical and Physical Properties
A summary of the key quantitative data for Zirconium Dinitrate Oxide Hydrate is presented in

the tables below for easy reference and comparison.

Table 1: Chemical Identifiers
Identifier Value

CAS Number 14985-18-3[1][4][7]

EC Number 237-529-3[4]

PubChem CID 16211674[4]

UN Number 1477[4]

Table 2: Molecular Properties
Property Value

Molecular Formula ZrO(NO₃)₂·xH₂O[1][3]

Molecular Weight (anhydrous) 231.23 g/mol [1][5]

IUPAC Name oxozirconium(2+); dinitrate; hydrate[4]

Table 3: Physical Properties
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Property Value

Appearance White powder or crystalline solid[5]

Solubility Soluble in water

Melting Point Data not available[5]

Boiling Point Data not available[5]

Experimental Protocols
Zirconium Dinitrate Oxide Hydrate is a key precursor in the synthesis of various advanced

materials. Below are detailed methodologies for some of its primary applications.

Synthesis of Zirconia (ZrO₂) Nanoparticles via Co-
precipitation
This protocol describes a common chemical method for synthesizing zirconia nanoparticles

using Zirconium Dinitrate Oxide Hydrate as the zirconium source.

Materials:

Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

Potassium hydroxide (KOH) or Sodium hydroxide (NaOH) solution (precipitating agent)

Deionized water

Beakers

Magnetic stirrer

Centrifuge or filtration setup

Oven/Furnace

Methodology:
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Precursor Solution Preparation: Prepare an aqueous solution of the zirconium salt (e.g., 0.1

M ZrO(NO₃)₂·xH₂O).

Precipitation: While vigorously stirring the zirconium salt solution, slowly add the precipitating

agent (e.g., 1 M KOH) dropwise until the pH of the solution becomes alkaline (pH 9-10). This

will lead to the formation of a white precipitate of zirconium hydroxide.

Aging: Continue stirring the mixture for a few hours to allow for the aging of the precipitate.

Washing: Separate the precipitate from the solution by centrifugation or filtration. Wash the

precipitate multiple times with deionized water to remove residual ions.

Drying: Dry the washed precipitate in an oven at approximately 100°C to remove water.

Calcination: To obtain crystalline zirconia, the dried powder is calcined in a furnace. The

temperature will influence the crystal phase and size of the nanoparticles (e.g., 400-800°C).

Preparation of Ceria-Zirconia (CeO₂-ZrO₂) Mixed Oxide
Catalysts
This protocol outlines the preparation of CeO₂-ZrO₂ mixed oxides, which are important catalytic

materials, using a co-precipitation method.

Materials:

Zirconium dinitrate oxide hydrate (ZrO(NO₃)₂·xH₂O)

Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

Ammonia solution (precipitating agent)

Deionized water

Beakers

Hot plate with magnetic stirrer

Filtration apparatus
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Drying oven

Muffle furnace

Methodology:

Precursor Solution: Dissolve stoichiometric amounts of Zirconium dinitrate oxide hydrate
and Cerium(III) nitrate hexahydrate in deionized water to achieve the desired Zr/Ce molar

ratio.

Co-precipitation: Heat the precursor solution to a specific temperature (e.g., 60-80°C) with

constant stirring. Add ammonia solution dropwise to adjust the pH to a value that ensures the

complete precipitation of both metal hydroxides (typically pH 9-10).

Aging: Age the resulting slurry at the precipitation temperature for a defined period (e.g., 1-2

hours) to ensure homogeneity.

Filtration and Washing: Filter the precipitate and wash it thoroughly with deionized water to

remove any remaining nitrate and ammonium ions.

Drying: Dry the filter cake in an oven at a temperature of 100-120°C overnight.

Calcination: Calcine the dried powder in a muffle furnace at a high temperature (e.g., 500-

800°C) for several hours to form the mixed oxide.

Visualizations
Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Solution Preparation

Reaction Post-Processing
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Age the Precipitate Wash Precipitate
(Centrifugation/Filtration)

Dry in Oven
(~100°C)

Calcine in Furnace
(400-800°C) ZrO₂ Nanoparticles

Click to download full resolution via product page

Caption: Workflow for the synthesis of Zirconia (ZrO₂) nanoparticles.

Precursor Preparation Co-precipitation Purification and Thermal Treatment
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Caption: Workflow for the preparation of Ceria-Zirconia (CeO₂-ZrO₂) mixed oxide catalysts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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